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Compound of Interest

Compound Name: Cerebroside D

Cat. No.: B15571306

Introduction

Cerebrosides are a class of glycosphingolipids that are integral components of cell membranes
in fungi, plants, and animals.[1][2] Fungal cerebrosides, in particular, have garnered significant
interest due to their unique structural features and their roles in fungal growth, differentiation,
and pathogenicity.[1][3][4] The precise structural determination of these molecules is crucial for
understanding their biological functions and for the development of novel antifungal
therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive
technique for the complete structural elucidation of cerebrosides, providing detailed information
about the sugar moiety, the long-chain base, and the fatty acid component.[1][3]

This application note details the use of one-dimensional (1D) and two-dimensional (2D) NMR
spectroscopy for the structural elucidation of a representative fungal cerebroside, herein
referred to as Cerebroside D. This molecule is a B-glucopyranosylceramide that consists of a
(4E,8E)-9-methyl-4,8-sphingadienine long-chain base and an N-2'-hydroxyoctadecanoyl fatty
acid.

Structural Elucidation Workflow

The structural elucidation of Cerebroside D using NMR spectroscopy follows a systematic
workflow, beginning with sample preparation and culminating in the complete assignment of the
molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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